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Compound Name: cis-11-Eicosenamide

Cat. No.: B078611 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization

of cis-11-eicosenamide in various material science contexts. The information is intended to

guide researchers in exploring its potential as a polymer additive and a corrosion inhibitor.

Application Note 1: cis-11-Eicosenamide as a Slip
Agent in Polyolefin Films
cis-11-Eicosenamide, a long-chain fatty amide, functions as an effective slip agent in

polyolefin films, such as polyethylene (PE) and polypropylene (PP). Similar to other fatty acid

amides like erucamide and oleamide, it reduces the coefficient of friction (COF) on the film

surface, which is crucial for processing and handling applications[1]. Its mechanism of action

involves migration to the polymer surface after extrusion, where it forms a thin lubricating

layer[2]. This "blooming" effect is time-dependent and results in a significant reduction in the

friction between film layers and between the film and processing equipment.

Data Presentation: Performance of cis-11-Eicosenamide
as a Slip Agent
The following table summarizes the typical performance of cis-11-eicosenamide as a slip

agent in a low-density polyethylene (LDPE) film. Data is based on expected performance
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analogous to similar fatty acid amides.

Concentration (ppm) Static COF Kinetic COF

0 (Control) > 0.60 > 0.50

500 0.25 0.20

1000 0.18 0.15

1500 0.15 0.12

Experimental Protocol: Determination of Coefficient of
Friction (COF)
This protocol is based on the ASTM D1894 standard test method for static and kinetic

coefficients of friction of plastic film and sheeting[2].

Objective: To quantify the static and kinetic coefficients of friction of a polyolefin film containing

cis-11-eicosenamide.

Apparatus:

Coefficient of Friction Tester with a horizontal plane and a sled of a specified weight (e.g.,

200 g).

Conditioning chamber (23 ± 2°C and 50 ± 5% relative humidity).

Procedure:

Sample Preparation:

Cut a specimen of the polymer film (e.g., 25 cm x 15 cm) to be attached to the horizontal

plane.

Cut a smaller specimen (e.g., 10 cm x 10 cm) to be wrapped around the sled.

Condition the specimens for at least 40 hours at 23 ± 2°C and 50 ± 5% relative humidity.
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Test Execution:

Secure the larger film specimen to the testing plane, ensuring it is flat and free of wrinkles.

Wrap the smaller film specimen around the sled.

Place the sled onto the film-covered plane.

Start the test. The instrument will pull the sled at a constant speed.

Data Analysis:

The force required to initiate the motion of the sled is measured to calculate the static

COF.

The average force required to maintain the sled's motion at a constant speed is used to

calculate the kinetic COF.

Workflow for Evaluating cis-11-Eicosenamide as a Slip
Agent
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Film Preparation Conditioning

COF Testing (ASTM D1894)

Surface Analysis

Compound Polyolefin
with cis-11-Eicosenamide Film Extrusion Store Film Samples

(23°C, 50% RH, 40h)

Measure Static and
Kinetic COF

FTIR-ATR for Surface
Concentration

AFM for Surface
Morphology

Electrochemical Cell

Working Electrode
(Mild Steel)

Counter Electrode
(Platinum)

Reference Electrode
(SCE)

Corrosive Solution
(1M HCl ± Inhibitor)

Potentiostat
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Step 1: Oxidative Cleavage

Step 2: Polycondensation

cis-11-Eicosenamide

Dicarboxylic Acid Amide

KMnO4, NaOH

Polyamide

TPP, Pyridine, Heat

Hexamethylenediamine

TPP, Pyridine, Heat

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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